Cas no 1519760-17-8 (1-(1,3-benzothiazol-2-yl)cyclobutylmethanamine)

• Product Name: 1-(1,3-benzothiazol-2-yl)cyclobutylmethanamine
• CAS No: 1519760-17-8
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• MDL: MFCD24209281
• CID: 5606495
• PubChem ID: 82615224
• Update Time: 2025-05-26

1-(1,3-benzothiazol-2-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-962911
• [1-(1,3-benzothiazol-2-yl)cyclobutyl]methanamine
• 1519760-17-8
• 1-(1,3-benzothiazol-2-yl)cyclobutylmethanamine

• MDL： MFCD24209281
• Inchi： 1S/C12H14N2S/c13-8-12(6-3-7-12)11-14-9-4-1-2-5-10(9)15-11/h1-2,4-5H,3,6-8,13H2
• InChI Key： HZOFLMPGVHQLJG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 218.08776963g/mol
• Monoisotopic Mass: 218.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(1,3-benzothiazol-2-yl)cyclobutylmethanamine

Comprehensive Overview of 1-(1,3-benzothiazol-2-yl)cyclobutylmethanamine (CAS No. 1519760-17-8)

1-(1,3-benzothiazol-2-yl)cyclobutylmethanamine (CAS No. 1519760-17-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a benzothiazole core linked to a cyclobutylmethanamine moiety, making it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications as a kinase inhibitor or neuromodulator, given its structural similarity to bioactive molecules targeting central nervous system disorders.

The compound's molecular structure combines aromatic and aliphatic characteristics, with the benzothiazole ring providing π-conjugation properties and the cyclobutyl group contributing to spatial constraints that may enhance binding specificity. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in medical research, where molecules with similar frameworks have shown promise in modulating protein aggregation pathways. The amine functionality present in the structure makes it particularly valuable for further derivatization, allowing researchers to explore structure-activity relationships.

From a synthetic chemistry perspective, 1519760-17-8 represents an interesting challenge due to the strain introduced by the cyclobutane ring. Modern synthetic approaches often employ transition metal-catalyzed cross-coupling reactions or photochemical cycloadditions to construct similar frameworks efficiently. The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it particularly relevant in discussions about blood-brain barrier permeability – a critical consideration in CNS drug development.

In materials science applications, the benzothiazole component of 1-(1,3-benzothiazol-2-yl)cyclobutylmethanamine has shown potential in organic electronics and luminescent materials. The rigid, planar structure of the heterocycle combined with the constrained cyclobutyl spacer may offer unique electronic properties for OLED applications or as a building block for molecular machines. These applications align with current research trends in green energy technologies and smart materials.

Analytical characterization of CAS 1519760-17-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural features. The compound's stability under various conditions is of particular interest to pharmaceutical researchers investigating prodrug strategies or formulation development. Recent patent literature suggests growing intellectual property activity surrounding this structural motif, particularly in areas related to age-related diseases and cognitive enhancement.

The safety profile and toxicological aspects of 1-(1,3-benzothiazol-2-yl)cyclobutylmethanamine remain areas of active investigation, with preliminary studies focusing on its metabolic pathways and potential drug-drug interactions. These studies are particularly relevant given the increasing focus on personalized medicine and precision dosing in modern therapeutics. The compound's potential as a research tool compound in neuroscience continues to drive interest from academic and industrial researchers alike.

From a commercial perspective, 1519760-17-8 represents a niche but growing segment of the fine chemicals market, with demand primarily coming from contract research organizations and pharmaceutical development teams. The compound's synthesis typically requires specialized organic synthesis expertise, making it a valuable target for companies specializing in custom synthesis services. Current market trends suggest increasing interest in such structurally complex intermediates as the pharmaceutical industry shifts toward more targeted therapies.

Future research directions for 1-(1,3-benzothiazol-2-yl)cyclobutylmethanamine may explore its potential in bioconjugation chemistry or as a molecular probe for studying biological systems. The compound's unique structural features position it well for investigations into allosteric modulation or protein-protein interaction inhibition – areas of significant interest in modern drug discovery. As computational methods for molecular docking and virtual screening continue to advance, compounds with such distinctive architectures are likely to see increased attention from both experimental and theoretical researchers.